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Compound of Interest

Compound Name: Ac-DEVD-pNA

Cat. No.: B1664319 Get Quote

A Comparative Guide to Commercial Ac-DEVD-
pNA Caspase-3 Assay Kits
For researchers, scientists, and drug development professionals navigating the landscape of

apoptosis research, the selection of a reliable caspase-3 assay kit is paramount. This guide

provides a comparative analysis of several commercially available colorimetric assay kits that

utilize the Ac-DEVD-pNA substrate for the detection of caspase-3 activity, a key executioner in

the apoptotic cascade.

The principle of these assays is straightforward: activated caspase-3 in a sample cleaves the

tetrapeptide substrate, Acetyl-Asp-Glu-Val-Asp-p-nitroanilide (Ac-DEVD-pNA). This cleavage

releases the chromophore p-nitroanilide (pNA), which can be quantified by measuring its

absorbance at 405 nm. The amount of pNA produced is directly proportional to the caspase-3

activity in the sample.[1][2][3][4][5]

This guide offers a side-by-side look at kits from leading suppliers, summarizing their key

features, and presenting available performance data to aid in your selection process.

Performance Characteristics of Commercial Kits
A direct comparison of quantitative performance metrics is often challenging due to variations

in reporting standards across manufacturers. However, based on available documentation and
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published data, we have compiled the following table to summarize the key aspects of popular

Ac-DEVD-pNA caspase-3 assay kits.
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Sigma-
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R&D
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Thermo
Fisher
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Product

Name

Caspase 3

Assay Kit,

Colorimetric

Caspase-3

Assay Kit

(Colorimetric)

Caspase 3

Colorimetric

Activity Assay

Kit, DEVD

Caspase-3

Colorimetric

Assay

ApoTarget™

Caspase-3

Protease

Assay

Catalog

Number
CASP3C ab39401 APT131 BF3100 KHZ0021

Assay

Principle

Colorimetric

(405 nm)

Colorimetric

(400 or 405

nm)

Colorimetric

(405 nm)

Colorimetric

(405 nm)

Colorimetric

(400 or 405

nm)

Substrate
Ac-DEVD-

pNA
DEVD-pNA

Ac-DEVD-

pNA
DEVD-pNA DEVD-pNA

Inhibitor
Ac-DEVD-

CHO

Not explicitly

stated in all

manuals, but

compatible

Ac-DEVD-

CHO

Not explicitly

included, but

compatible

Not explicitly

included, but

compatible

Sensitivity

Not explicitly

defined in

quantitative

terms.

Detects as

low as 50

pmol of pNA

per well.

Not explicitly

defined in

quantitative

terms.

Not explicitly

defined in

quantitative

terms.

Detectable

with 20-200

µg protein per

sample.

Z'-Factor

Not provided

by

manufacturer.

Not provided

by

manufacturer.

Not provided

by

manufacturer.

Not provided

by

manufacturer.

Not provided

by

manufacturer.

IC50 (Ac-

DEVD-CHO)

Not provided

for the

specific kit.

Not provided

for the

specific kit.

Not provided

for the

specific kit.

Not provided

for the

specific kit.

Not provided

for the

specific kit.

Kit

Components

5x Lysis

Buffer, 10x

Assay Buffer,

Caspase-3

Cell Lysis

Buffer, 2x

Reaction

Buffer,

5X Cell Lysis

Buffer, 5X

Assay Buffer,

Caspase-3

Lysis Buffer,

2X Reaction

Buffer,

DEVD-pNA

Cell Lysis

Buffer, 2x

Reaction

Buffer,

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate,

Caspase-3

Inhibitor, pNA

Standard

DEVD-pNA

Substrate,

DTT, Dilution

Buffer

Substrate,

Caspase-3

Inhibitor, pNA

Standard

Substrate,

DTT, Dilution

Buffer

DEVD-pNA

Substrate,

DTT, Dilution

Buffer

Note: The absence of standardized reporting for metrics like Z'-factor and IC50 values directly

from the manufacturers necessitates that researchers establish these parameters in their own

laboratory settings for rigorous assay validation and comparison.

Signaling Pathway and Experimental Workflow
To provide a comprehensive understanding of the biological context and the practical

application of these kits, the following diagrams illustrate the caspase-3 activation pathway and

a generalized experimental workflow.
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Caspase-3 activation signaling cascade.
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Generalized Ac-DEVD-pNA Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1664319?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/401/782/casp3cpis-mk.pdf
https://www.abcam.com/en-us/products/assay-kits/caspase-3-assay-kit-colorimetric-ab39401
https://www.merckmillipore.com/INTL/en/product/Caspase-3-Colorimetric-Activity-Assay-Kit-DEVD,MM_NF-APT131
https://resources.rndsystems.com/pdfs/datasheets/bf3100.pdf
https://www.sigmaaldrich.com/TW/zh/product/mm/apt131
https://www.sigmaaldrich.com/TW/zh/product/mm/apt131
https://www.sigmaaldrich.com/TW/zh/product/mm/apt131
https://www.benchchem.com/product/b1664319#comparative-analysis-of-different-commercial-ac-devd-pna-assay-kits
https://www.benchchem.com/product/b1664319#comparative-analysis-of-different-commercial-ac-devd-pna-assay-kits
https://www.benchchem.com/product/b1664319#comparative-analysis-of-different-commercial-ac-devd-pna-assay-kits
https://www.benchchem.com/product/b1664319#comparative-analysis-of-different-commercial-ac-devd-pna-assay-kits
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664319?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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